N-(tetradecanoyl)-sphinganine

Specification

• Description: C14 dihydroceramide is a synthetic dihydroceramide. Acylation of sphinganine with myristoyl (FA-CoA with C14 acyl chain) by dihydro ceramide synthase 1, yields C14-dihydroceramide.; Cer(D18:0/14:0), also known as C14DH cer or DHC-a 18:0/14:0, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:0/14:0) is considered to be a ceramide lipid molecule. Cer(D18:0/14:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/14:0) has been primarily detected in blood. Within the cell, cer(D18:0/14:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/14:0) can be converted into ins-1-p-cer(D18:0/14:0)(1-).; N-tetradecanoylsphinganine is a dihydroceramide in which the ceramide N-acyl group is specified as tetradecanoyl (myristoyl).
• CAS No.: 61389-70-6
• Molecular Formula: C32H65NO3
• Molecular Weight: 511.9 g/mol
• IUPAC Name: N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]tetradecanamide
• Standard InChI: InChI=1S/C32H65NO3/c1-3-5-7-9-11-13-15-16-18-19-21-23-25-27-31(35)30(29-34)33-32(36)28-26-24-22-20-17-14-12-10-8-6-4-2/h30-31,34-35H,3-29H2,1-2H3,(H,33,36)/t30-,31+/m0/s1
• Standard InChI Key: UDTSZXVRDXQARY-IOWSJCHKSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCC[C@H]([C@H](CO)NC(=O)CCCCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(C(CO)NC(=O)CCCCCCCCCCCCC)O